Cas no 2172155-43-8 (4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole
• CAS No: 2172155-43-8
• MF: C₁₂H₂₀ClN₃O
• MW: 257.759701728821
• CID: 6449221
• PubChem ID: 165735132
• Update Time: 2025-05-26

4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole
• 2172155-43-8
• EN300-1595428

• Inchi： 1S/C12H20ClN3O/c1-9(17-2)12-11(8-13)14-15-16(12)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3
• InChI Key： SHLXKXJCJVGQMU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)OC)N(C2CCCCC2)N=N1

Computed Properties

• Exact Mass: 257.1294900g/mol
• Monoisotopic Mass: 257.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole

Professional Introduction to 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole (CAS No. 2172155-43-8)

4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2172155-43-8, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group and a cyclohexyl substituent, contribute to its distinctive chemical properties and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The synthesis and characterization of 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole involve sophisticated organic chemistry techniques that highlight the compound's complexity. The cyclohexyl group provides steric hindrance, which can influence the compound's interactions with biological targets, while the chloromethyl moiety offers a reactive site for further functionalization. These features make the compound a versatile intermediate in the development of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, antifungal, and anti-inflammatory properties. The specific arrangement of atoms in 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole suggests that it may exhibit similar properties, although further research is needed to fully elucidate its biological profile.

The methoxyethyl group in the molecule adds another layer of complexity, influencing both the solubility and reactivity of the compound. This substituent can affect how the molecule interacts with enzymes and other biological targets, potentially modulating its pharmacological effects. The combination of these structural elements makes 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can simulate how 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole interacts with various biological targets. These simulations have shown that the compound may have potential as an inhibitor of certain enzymes involved in inflammatory pathways. This finding aligns with ongoing research efforts to develop novel anti-inflammatory agents based on triazole scaffolds.

The pharmaceutical industry has been particularly interested in developing new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Triazole derivatives have shown promise in preclinical studies due to their ability to modulate inflammatory responses without causing significant side effects. The unique structure of 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole positions it as a valuable building block for designing next-generation anti-inflammatory drugs.

In addition to its potential therapeutic applications, 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole may also find utility in materials science and industrial applications. Its reactivity and structural versatility make it a suitable candidate for use in polymer synthesis and as a crosslinking agent in various chemical processes. The ability to functionalize this compound at multiple sites allows chemists to tailor its properties for specific applications.

The synthesis of 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce waste production. These advancements are crucial for scaling up production while maintaining environmental sustainability.

The growing body of research on triazole derivatives underscores their importance as pharmacological tools. As our understanding of these compounds expands, new opportunities for therapeutic intervention will emerge. The unique combination of structural features in 4-(chloromethyl)-1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazole makes it a promising candidate for future drug development efforts.

In conclusion, 4-(chloromethyl)-cyclohexyl-5-(methoxyethyl)-H-
triazole (CAS No.
2172155
43
8) is a multifaceted chemical entity with significant potential in pharmaceutical research.
Its unique structure
, featuring
reactive functional groups such as
chloromethyl
, cyclohexyl
, and methoxyethyl
, positions it as a valuable intermediate for drug discovery.
Ongoing studies suggest that this compound may have applications in treating inflammatory diseases
, making it an area ripe for further exploration by synthetic chemists and medicinal researchers.